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Compound of Interest

Compound Name: Auten-67

Cat. No.: B2962793

Essential Safety and Handling Guide for Auten-
67

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
Auten-67, a potent autophagy-enhancing drug candidate. Adherence to these guidelines is
crucial for ensuring a safe laboratory environment and the integrity of your research.

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for Auten-67 is not publicly available, the following
best practices for handling research-grade small molecules should be strictly followed. Auten-
67 is intended for research use only and should not be used for diagnostic or medical
purposes|[1][2].

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is mandatory when handling Auten-67. The
following PPE should be worn at all times:
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PPE Category Item Specifications

Chemical splash goggles are
Eye Protection Safety Goggles required to prevent eye

contact.

Chemically resistant gloves
should be worn. Inspect gloves
] o prior to use and change them
Hand Protection Nitrile Gloves )
frequently, especially after
direct contact with the

compound.

A full-length lab coat should be
Body Protection Laboratory Coat worn to protect skin and

clothing.

All handling of solid Auten-67
and preparation of solutions
) ) should be conducted in a
Respiratory Protection Fume Hood - ]
certified chemical fume hood to
avoid inhalation of dust or

aerosols.

Engineering Controls:

o Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, especially when
handling the powdered form or creating stock solutions.

o Eye Wash Station & Safety Shower: Ensure easy and unobstructed access to an emergency
eye wash station and safety shower.

Handling Procedures:
» Avoid Contact: Minimize all direct contact with the skin, eyes, and clothing.

o Aerosol Prevention: Avoid actions that could generate dust or aerosols.
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» Hygiene: Wash hands thoroughly with soap and water after handling Auten-67, before
breaks, and at the end of the workday.

Storage and Disposal Plan

Storage:

For optimal stability, store Auten-67 under the following conditions:

Temperature Duration Notes

Recommended for long-term

storage. The container should

-80°C Up to 6 months )
be tightly sealed to prevent
moisture contamination.
Suitable for short-term storage.
-20°C Up to 1 month Ensure the container is well-
sealed.
Disposal:

Dispose of Auten-67 and any contaminated materials in accordance with all applicable federal,
state, and local regulations for chemical waste.

o Waste Characterization: Treat Auten-67 as a hazardous chemical waste.
o Containment: Collect waste in a designated, properly labeled, and sealed container.

» Disposal Vendor: Utilize a licensed chemical waste disposal company for final disposal. Do
not dispose of Auten-67 down the drain or in regular trash.

Experimental Protocols and Data

Auten-67 has been demonstrated to be an orally active autophagy enhancer and an inhibitor of
myotubularin-related phosphatase 14 (MTMR14)[2]. Its neuroprotective and anti-aging effects
have been documented in various models[3][4].
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Quantitative Data Summary

The following tables summarize key quantitative findings from studies involving Auten-67.

Table 1: Inhibition of MTMR14 by Auten-67 in HeLa Cells

Auten-67 Concentration (pM) Inhibition of MTMR14 (%)
2 ~3

10 ~25

100 ~70

Table 2: Neuroprotective Effect of Auten-67 on Neurons Under Oxidative Stress

Protection Against H202 Induced Cell

Auten-67 Concentration (pM)
Loss (%)

1-10 Up to 30

Table 3: Effect of Auten-67 on Nesting Behavior in an Alzheimer's Disease Mouse Model

Treatment Dosage Outcome

19 mg/kg, p.o., 3times aweek  ~30% restoration of nesting
Auten-67 ]

for 3 months behavior

Key Experimental Methodologies

1. MTMR14 Inhibition Assay:
e Cell Line: Human Hela cells.
e Procedure:

o Treat HelLa cells with varying concentrations of Auten-67 (2, 10, and 100 uM) for 3 hours.
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o Lyse the cells and immunoprecipitate MTMR14.

o Measure the phosphatase activity of the immunoprecipitated MTMR14 using a suitable
substrate.

o Calculate the percentage of inhibition relative to untreated control cells.

2. Neuronal Viability Assay Under Oxidative Stress:

o Cell Type: Murine primary neurons.

e Procedure:

o

Culture primary neurons and treat with Auten-67 at various concentrations (1-50 yuM).

[¢]

Induce oxidative stress by exposing the cells to hydrogen peroxide (H20x2).

[¢]

Assess cell viability using a standard method such as the MTT assay.

[e]

Quantify the protective effect of Auten-67 by comparing the viability of treated cells to
those exposed to H20:2 alone.

3. Nesting Behavior Assessment in Mice:
e Animal Model: Alzheimer's disease mouse model (e.g., APP/PS1).

e Procedure:

[e]

Administer Auten-67 orally (19 mg/kg) three times a week for three months.

[e]

House mice individually in cages with nesting material (e.g., cotton nestlets).

o

After a set period (e.g., overnight), score the quality of the nest based on a standardized
scale.

(¢]

Compare the nest scores of Auten-67-treated mice to vehicle-treated control mice.

Visualized Signaling Pathway and Workflows
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Signaling Pathway of Auten-67 in Autophagy Induction

Auten-67 enhances autophagy by inhibiting the phosphatase activity of MTMR14. MTMR14
normally antagonizes the formation of autophagic membranes. By inhibiting MTMR14, Auten-
67 promotes the accumulation of phosphatidylinositol 3-phosphate (PI3P), a key lipid in the
initiation of autophagy, leading to the formation of autophagosomes.

Autophagy Initiation

Auten-67

MTMR14

Dephosphorylates

Promotes

Autophagosome_Formation

Click to download full resolution via product page
Caption: Auten-67 inhibits MTMR14, promoting autophagy.
Experimental Workflow for Neuronal Protection Assay

The following diagram illustrates the procedural steps for assessing the neuroprotective effects
of Auten-67.
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Caption: Workflow for assessing Auten-67's neuroprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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